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Compound of Interest

Compound Name: Benzpyrimoxan

Cat. No.: B6230765 Get Quote

An In-Depth Technical Guide to Benzpyrimoxan For Researchers, Scientists, and Drug

Development Professionals

Introduction
Benzpyrimoxan, with the development code NNI-1501, is a novel insecticide characterized by

a unique pyrimidine derivative structure.[1][2] It is specifically identified as 5-(1,3-dioxan-2-yl)-4-

{[4-(trifluoromethyl)phenyl]methoxy}pyrimidine.[1][3] This compound is recognized for its

significant efficacy against the nymphal stages of rice planthoppers, including strains that have

developed resistance to existing insecticides.[1][2] Notably, Benzpyrimoxan exhibits low

adverse effects on pollinators and other beneficial arthropods, positioning it as a valuable

component for integrated pest management (IPM) strategies.[1][4] Its mode of action is as an

insect growth regulator that inhibits the molting process.[5][6]

Chemical Structure and Properties
Benzpyrimoxan is a member of the pyrimidine class of organic compounds, substituted at

positions 4 and 5 with [4-(trifluoromethyl)phenyl]methoxy and 1,3-dioxan-2-yl groups,

respectively.[5] It is also classified as a member of (trifluoromethyl)benzenes, an aromatic

ether, and a member of dioxanes.[5][6]
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The following table summarizes key quantitative data for Benzpyrimoxan and one of its

synthetic intermediates.

Parameter Value
Reference
Compound

Source(s)

IUPAC Name

5-(1,3-dioxan-2-yl)-4-

{[4-

(trifluoromethyl)phenyl

]methoxy}pyrimidine

Benzpyrimoxan [3][5]

CAS Number 1449021-97-9 Benzpyrimoxan [7]

Molecular Formula C₁₆H₁₅F₃N₂O₃ Benzpyrimoxan [7][8]

Molecular Weight 340.30 g/mol Benzpyrimoxan [5][7]

Melting Point 114–115°C

6-chloro-5-(1,3-

dioxan-2-yl)-4-{[4-

(trifluoromethyl)phenyl

]methoxy}pyrimidine

(Intermediate 6)

[1]

Dermal LD₅₀ (Rat) > 2000 mg/kg Benzpyrimoxan [9]

Experimental Protocols
Synthesis of Benzpyrimoxan
The synthetic pathway for Benzpyrimoxan involves a multi-step process starting from 4,6-

dihydroxypyrimidine.[1][10]

1. Synthesis of 4,6-dichloro-5-(1,3-dioxan-2-yl)pyrimidine (Intermediate 5):

N,N-dimethyl formamide (15.0 g, 130 mmol) is slowly added to phosphorus oxychloride (103

g, 670 mmol) at 0°C.

The mixture is stirred at room temperature for 10 minutes.
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4,6-dihydroxypyrimidine (4) (10.0 g, 89 mmol) is added to the mixture, which is then stirred at

80°C for 5 hours.

The reaction mixture is cooled to room temperature and poured into ice water.

1,3-propanediol (13.6 g, 178 mmol) and p-toluenesulfonic acid monohydrate (0.85 g, 4.5

mmol) are added, and the mixture is stirred at room temperature for 3 hours.

The resulting precipitate is collected by filtration, washed with water, and dried to yield the

crude product.[1]

2. Synthesis of 6-chloro-5-(1,3-dioxan-2-yl)-4-{[4-(trifluoromethyl)phenyl]methoxy}pyrimidine

(Intermediate 6):

To a solution of Intermediate 5 (1.0 g, 4.0 mmol) and 4-(trifluoromethyl)benzyl alcohol (0.78

g, 4.4 mmol) in N,N-dimethyl formamide (10 mL), potassium carbonate (0.61 g, 4.4 mmol) is

added.

The mixture is stirred at room temperature for 2 hours.

The reaction mixture is poured into ice water and extracted with ethyl acetate.

The organic extract is washed with brine and dried over anhydrous magnesium sulfate.

The solvent is evaporated in vacuo, and the residue is purified by silica gel chromatography

to yield Intermediate 6 as a colorless crystal.[1]

3. Synthesis of 5-(1,3-dioxan-2-yl)-4-{[4-(trifluoromethyl)phenyl]methoxy}pyrimidine

(Benzpyrimoxan):

Intermediate 6 (0.50 g, 1.3 mmol) is dissolved in a mixed solvent of ethyl acetate (5 mL) and

methanol (5 mL).

10% Palladium on carbon (0.05 g) and sodium acetate (0.21 g, 2.5 mmol) are added to the

solution.

The mixture is stirred under a hydrogen atmosphere at room temperature for 4 hours.
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The catalyst is removed by filtration, and the filtrate is concentrated in vacuo.

The residue is purified by silica gel chromatography to yield Benzpyrimoxan as a colorless

crystal.[1]

Biological Activity Evaluation Protocol
The biological activity against insect pests, such as rice planthoppers, is typically evaluated

using a feed-dipping method.

In field trials, the number of all stages of Brown Planthopper (BPH) and White-backed

Planthopper (WBPH) are counted from 40-60 randomly selected hills before application and

at weekly intervals after application.

The control efficacy is calculated using the following formula: % Control = 100 - ((T1 / T0 ) × (

U0 / U1 )) × 100 Where:

T0 = Number of hoppers in the treated plot before application

T1 = Number of hoppers in the treated plot after application

U0 = Number of hoppers in the untreated control (UTC) plot before application

U1 = Number of hoppers in the UTC plot after application[2]

Mechanism of Action & Signaling
Benzpyrimoxan functions as an insect growth regulator by disrupting the hormonal balance

required for molting. Specifically, it interferes with the normal metabolic reduction of

ecdysteroids (molting hormones) that must occur before molting can be successfully

completed. The sustained high levels of ecdysteroids in the presence of Benzpyrimoxan lead

to abnormal molting and are ultimately lethal to the insect nymph.[11] This mode of action is

distinct from other insect growth regulators like buprofezin.[10]
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Normal Molting Process

Process with Benzpyrimoxan
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Caption: Proposed mechanism of Benzpyrimoxan on insect molting.

Conclusion
Benzpyrimoxan is a significant advancement in insecticide development, offering a novel

chemical structure and a distinct mode of action against critical rice pests.[1][12] Its high

efficacy, coupled with a favorable safety profile for non-target organisms, underscores its

potential as a key tool in modern agricultural pest management strategies.[1][13] The detailed

synthetic pathway and understanding of its mechanism of action provide a solid foundation for

further research and application in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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